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Compound of Interest

Compound Name: KW-5805

Cat. No.: B1673877

[2] KW-5805 | CAS 104719-71-3 | MedKoo Solubility: Soluble in DMSO, not in water.
Appearance: White to off-white solid powder. Shipping Condition: Ship with RT, or blue ice
upon request. Storage Condition: Dry, dark and at O - 4 C for short term (days to weeks) or -20
C for long term (months to years). ... KW-5805 is an anti-ulcer agent that enhances the
biosynthesis, storage, and secretion of gastric mucus. It improves gastric mucosal
hemodynamics and inhibits the reduction in gastric mucosal blood volume and mucosal
oxygenation caused by hormonally induced shock. 1 KW-5805 | 104719-71-3 | Selleckchem In
Vitro ; KW-5805 is soluble in DMSO. To make stock solution, dissolve KW-5805 in DMSO and
warm up the solution to 80°C for 30 minutes. Gently vortex to ensure the powder is completely
dissolved. 1 KW-5805 | CAS 104719-71-3 | Cayman Chemical Solubility ; 225 mg/mL in DMSO
; 22.9 mg/mL in EtOH ; 221.4 mg/mL in DMF. 1 KW-5805 | 104719-71-3 - ChemicalBook KW-
5805 is an anti-ulcer agent. ... KW-5805 Chemical Properties,Uses,Production. Description.
KW-5805 is an anti-ulcer agent that enhances the biosynthesis, storage, and secretion of
gastric mucus. It improves gastric mucosal hemodynamics and inhibits the reduction in gastric
mucosal blood volume and mucosal oxygenation caused by hormonally induced shock. 1 KW-
5805 | C25H27N505 | Aobious Solubility: DMSO = 25 mg/mL. In Vitro. KW-5805 is soluble in
DMSO. To make stock solution, dissolve KW-5805 in DMSO and warm up the solution to 80°C
for 30 minutes. Gently vortex to ensure the powder is completely dissolved. 1 KW-5805 |
104719-71-3 | BLDpharm Storage: -20°C, protect from light, stored under nitrogen *In solvent :
-80°C, 6 months; -20°C, 1 month (protect from light, stored under nitrogen). Solubility Data.
Solvent. 1 KW-5805 - Selleckchem KW-5805 is an anti-ulcer agent. ... Solubility. DMSO: = 48
mg/mL (100.28 mM). H20: < 0.1 mg/mL (insoluble). 1 KW-5805 CAS 104719-71-3 - SimSon
Pharma Solubility: Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone. Storage: 2 to
8°C. 2 Technical Support Center: KW-5805 Solubility
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This technical support guide provides troubleshooting advice and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in effectively
dissolving KW-5805 for experimental use.

Troubleshooting Guide

Encountering solubility issues with KW-5805 can be a significant hurdle in experimental
workflows. This guide provides a systematic approach to resolving these challenges.

Problem: KW-5805 is not dissolving or is precipitating out of solution.

This is a common issue due to the compound's low aqueous solubility. The following steps
outline a recommended troubleshooting workflow:

Click to download full resolution via product page

Figure 1: Troubleshooting workflow for KW-5805 dissolution.

Frequently Asked Questions (FAQSs)
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Q1: What is the recommended solvent for dissolving KW-5805?

Al: The most highly recommended solvent for KW-5805 is Dimethyl Sulfoxide (DMSO). It is
practically insoluble in water.

Q2: What is the maximum achievable concentration of KW-5805 in common solvents?

A2: The solubility of KW-5805 varies significantly between different organic solvents. The
following table summarizes the approximate maximum solubility in commonly used solvents.

Solvent Maximum Solubility
DMSO > 48 mg/mL

DMF = 21.4 mg/mL

Ethanol (EtOH) > 2.9 mg/mL

Water < 0.1 mg/mL (insoluble)

Q3: I'm still having trouble dissolving KW-5805 in DMSO. What should | do?

A3: If you are experiencing difficulty dissolving KW-5805 in DMSO, gentle heating is
recommended. Warm the solution to 80°C for approximately 30 minutes and vortex gently to
ensure complete dissolution.

Q4: Can | use other solvents to dissolve KW-5805?

A4: Yes, other solvents such as ethanol (EtOH) and dimethylformamide (DMF) can be used,
although the solubility is lower than in DMSO. Other reported solvents include chloroform,
dichloromethane, and acetone. The choice of solvent will depend on your specific experimental
requirements and the desired final concentration.

Q5: What are the recommended storage conditions for KW-5805 solutions?

A5: For short-term storage (days to weeks), keep the solution at 0-4°C. For long-term storage
(months to years), it is recommended to store the solution at -20°C. When stored in solvent, it
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Is advised to keep it at -80°C for up to 6 months or -20°C for up to 1 month, protected from light
and under a nitrogen atmosphere.

Experimental Protocols

Protocol for Preparing a KW-5805 Stock Solution in DMSO

This protocol details the steps for preparing a concentrated stock solution of KW-5805 in
DMSO.

Materials:

KW-5805 powder

Anhydrous DMSO

Sterile, conical-bottom polypropylene or glass vial

Vortex mixer

Water bath or heating block set to 80°C

Calibrated pipette
Procedure:

o Weighing: Accurately weigh the desired amount of KW-5805 powder and transfer it to the
sterile vial.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial to achieve the
desired concentration.

« Initial Mixing: Briefly vortex the mixture at room temperature.
e Heating: Place the vial in a water bath or on a heating block set to 80°C for 30 minutes.

» Final Dissolution: After heating, gently vortex the solution until the KW-5805 is completely
dissolved and the solution is clear.
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o Storage: For long-term storage, aliquot the stock solution into smaller volumes to avoid
repeated freeze-thaw cycles and store at -20°C or -80°C.

Preparation

1. Weigh KW-5805 Powder

:

2. Add Anhydrous DMSO

Dissolution

(3. Briefly Vortex]

4. Heat at 80°C for 30 min

:

5. Gently Vortex Until Clear

Storage

(6. Aliquot Solution]
(7. Store at -20°C or -80°C]
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Figure 2: Experimental workflow for preparing a KW-5805 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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improve-kw-5805-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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